Cas no 1807891-08-2 (rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis)

Technical Introduction: rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride is a chiral amine derivative featuring a cis-configuration at the 2,5-positions of the oxolane (tetrahydrofuran) ring, with a phenyl substituent at the 5-position. This compound is of interest in synthetic and medicinal chemistry due to its stereochemical specificity, which can influence binding affinity and selectivity in biologically active molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its well-defined stereochemistry makes it a valuable intermediate for asymmetric synthesis, particularly in the development of pharmaceuticals or agrochemicals requiring precise spatial orientation. The structural rigidity of the oxolane ring may also contribute to conformational constraints in target applications.
rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis structure
1807891-08-2 structure
Product Name:rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis
CAS No:1807891-08-2
MF:C11H16ClNO
MW:213.703842163086
CID:4618797
PubChem ID:132353877
Update Time:2025-10-31

rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis
    • Inchi: 1S/C11H15NO.ClH/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H/t10-,11+;/m1./s1
    • InChI Key: COUXSMCIXWFXJQ-DHXVBOOMSA-N
    • SMILES: C([C@H]1CC[C@@H](C2C=CC=CC=2)O1)N.Cl

rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis Pricemore >>

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Additional information on rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis

Research Brief on rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis (CAS: 1807891-08-2)

In recent years, the compound rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis (CAS: 1807891-08-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique stereochemistry, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The compound's structural features, including the phenyloxolane moiety and the cis-configuration, contribute to its distinct pharmacological properties, making it a subject of intensive investigation.

Recent studies have focused on the synthesis and optimization of rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis, aiming to enhance its bioavailability and target specificity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective transformations, have been employed to achieve high yields and purity. These efforts are critical for ensuring the compound's suitability for preclinical and clinical evaluations, where consistency in chemical composition is paramount.

Pharmacological evaluations of rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis have revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for specific receptors, including those involved in dopamine and serotonin signaling pathways. These findings underscore its potential utility in addressing neurological disorders such as depression, anxiety, and Parkinson's disease. However, further mechanistic studies are required to elucidate its precise mode of action and to identify any off-target effects.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into its behavior in biological systems. These studies are essential for optimizing dosing regimens and minimizing adverse effects, thereby facilitating its transition from bench to bedside.

Despite the promising advancements, challenges remain in the development of rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis as a viable drug candidate. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed through rigorous testing and iterative optimization. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, rac-[(2R,5S)-5-phenyloxolan-2-yl]methanamine hydrochloride, cis represents a compelling area of research within the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising pharmacological profile position it as a potential candidate for addressing unmet medical needs in CNS disorders. Continued research and development efforts will be essential to fully realize its therapeutic potential and to bring it closer to clinical application.

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